Cas no 1261946-41-1 (4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)

4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a pyrrolidinylsulfonylphenyl group. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and materials chemistry. The sulfonamide moiety enhances solubility and binding affinity, while the benzoic acid group provides a versatile handle for further derivatization. Its well-defined aromatic system and functional group compatibility make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s stability and synthetic accessibility further contribute to its utility in research and industrial settings.

4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid structure

1261946-41-1 structure

Product Name:4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid

CAS No:1261946-41-1

MF:C₁₇H₁₇NO₄S

MW:331.38618350029

MDL:MFCD18312768

CID:2765246

PubChem ID:53218493

Update Time:2025-06-09

4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18312768
- 4'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
- 4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
- DTXSID70683425
- 4-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
- 1261946-41-1
- 4'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
- 4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
- MDL： MFCD18312768
- Inchi： 1S/C17H17NO4S/c19-17(20)15-5-3-13(4-6-15)14-7-9-16(10-8-14)23(21,22)18-11-1-2-12-18/h3-10H,1-2,11-12H2,(H,19,20)
- InChI Key： WNDNWHOKZFYCBZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CC=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

Exact Mass: 331.08782920Da
Monoisotopic Mass: 331.08782920Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 83.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318610-5 g	4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .	1261946-41-1	95%	5g	€1159.00	2023-04-26
abcr	AB318610-5g	4-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .	1261946-41-1	95%	5g	€1159.00	2025-02-20